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Introduction
QCA570 is a highly potent and efficacious Proteolysis Targeting Chimera (PROTAC) designed

for the targeted degradation of the Bromodomain and Extra-Terminal (BET) family of proteins:

BRD2, BRD3, and BRD4.[1][2] These proteins are epigenetic "readers" that play a crucial role

in the transcriptional regulation of key oncogenes, such as c-MYC.[3][4] QCA570 operates by

recruiting the Cereblon E3 ubiquitin ligase to BET proteins, leading to their ubiquitination and

subsequent degradation by the proteasome.[5] This targeted degradation approach offers a

powerful alternative to traditional inhibition, often resulting in a more profound and sustained

biological effect.[4]

These application notes provide detailed protocols and supporting data for the use of QCA570
in cell culture experiments, drawing from studies in leukemia, non-small cell lung cancer

(NSCLC), and bladder cancer cell lines.
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QCA570 is a heterobifunctional molecule composed of a ligand that binds to BET proteins and

another ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase, connected by a linker.[4]

[6] This proximity induces the ubiquitination of BET proteins, marking them for degradation by

the 26S proteasome. The degradation of BET proteins leads to the transcriptional suppression

of their target genes, including critical drivers of cell proliferation and survival.[3][5]
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Seed cells in
96-well plate

Incubate
overnight

Treat with serial
dilutions of QCA570

Incubate for
72 hours

Add CCK-8 or
perform SRB assay

Measure absorbance

Calculate IC50

 

Seed and treat cells
with QCA570

Lyse cells and
quantify protein

Separate proteins
by SDS-PAGE

Transfer proteins
to membrane

Probe with primary and
secondary antibodies

Detect protein bands

Analyze protein levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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